Cas no 2034254-38-9 (N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide)

• Product Name: N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide
• CAS No: 2034254-38-9
• MF: C₁₅H₁₃NO₂S₂
• MW: 303.39922118187
• CID: 6169888
• PubChem ID: 119102166
• Update Time: 2025-10-29

N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide
• 2034254-38-9
• N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)thiophene-2-carboxamide
• N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}thiophene-2-carboxamide
• AKOS026693603
• N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]thiophene-2-carboxamide
• F6520-1569

• Inchi： 1S/C15H13NO2S2/c17-15(14-2-1-9-19-14)16-7-5-12-3-4-13(20-12)11-6-8-18-10-11/h1-4,6,8-10H,5,7H2,(H,16,17)
• InChI Key： LPERJAGGSFVWTR-UHFFFAOYSA-N
• SMILES： S1C(C2=COC=C2)=CC=C1CCNC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 303.03877100g/mol
• Monoisotopic Mass: 303.03877100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98.7Ų

Additional information on N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide

Introduction to N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide (CAS No. 2034254-38-9)

N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2034254-38-9, represents a unique molecular architecture that combines the structural features of furan, thiophene, and amide functionalities. The presence of these distinct moieties not only endows the compound with a rich chemical diversity but also opens up a plethora of potential applications in drug discovery and development.

The compound's name, N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide, provides a detailed insight into its molecular structure. The furan-3-yl group, an aromatic heterocycle characterized by a five-membered ring containing one oxygen atom, contributes to the compound's electronic properties and potential interactions with biological targets. Similarly, the thiophen-2-ylethyl moiety introduces sulfur atoms into the molecular framework, which can enhance binding affinity to specific proteins or enzymes. The amide group at the end of the molecule further modulates its pharmacokinetic behavior and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with complex molecular structures. Compounds like N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide are of particular interest due to their ability to engage multiple biological pathways simultaneously. This multitargeting approach has shown promise in treating multifactorial diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The synthesis of N-{2-5-(furan-3-yl)thiophen-2-ylethyl}thiophene-2-carboxamide involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The precise control over reaction conditions is crucial to achieving high yields and purity levels. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex carbon-carbon bonds present in the molecule.

The pharmacological profile of N-{2-5-(furan-3-yl)thiophen-2-yethylethyl}thiophene carboxamide is under active investigation by several research groups. Preliminary studies suggest that this compound exhibits promising biological activity against various disease targets. For instance, its ability to inhibit key enzymes involved in cancer cell proliferation has been observed in vitro. Additionally, its interaction with specific receptors and ion channels may make it a valuable candidate for treating neurological disorders.

The role of computational chemistry in analyzing the structure-property relationships of such complex molecules cannot be overstated. Molecular modeling techniques have been utilized to predict the binding modes of N-{2-(5-(furan - 3 - yl) thiophen - 2 - yle thyl)} thiophene - 2 - carbox amide with its intended biological targets. These simulations provide critical insights into how the compound interacts at the molecular level and help in designing more effective derivatives.

In conclusion, N-{2(5(furan - 3 - yl) thiophen - 22 yle thyl)} thiophene - 22 carbox amide (CAS No: 2034254389) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery of novel therapeutic strategies.